Cas no 2167205-34-5 (1-2-amino-4-(trifluoromethyl)-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-2-amino-4-(trifluoromethyl)-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2167205-34-5
• MF: C₆H₂F₆N₂OS
• MW: 264.148300647736
• CID: 5154635
• PubChem ID: 137701497
• Update Time: 2025-06-14

1-2-amino-4-(trifluoromethyl)-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-amino-4-(trifluoromethyl)-1,3-thiazol-5-yl]-2,2,2-trifluoroethan-1-one
• 1-2-amino-4-(trifluoromethyl)-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C6H2F6N2OS/c7-5(8,9)2-1(16-4(13)14-2)3(15)6(10,11)12/h(H2,13,14)
• InChI Key： XGWSAHLJGZNHFT-UHFFFAOYSA-N
• SMILES： C(C1SC(N)=NC=1C(F)(F)F)(=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-2-amino-4-(trifluoromethyl)-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-one

Comprehensive Analysis of 1-2-amino-4-(trifluoromethyl)-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-one (CAS No. 2167205-34-5)

The compound 1-2-amino-4-(trifluoromethyl)-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-one (CAS No. 2167205-34-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This thiazole-derived molecule features a trifluoromethyl group, which is known to enhance metabolic stability and bioavailability, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, especially in the context of targeted therapies and precision medicine.

In the realm of medicinal chemistry, the 1,3-thiazol core of this compound is a critical pharmacophore, often associated with antimicrobial, antiviral, and anti-inflammatory activities. The presence of both amino and trifluoroethyl moieties further expands its utility, enabling diverse chemical modifications. Recent studies have explored its potential in kinase inhibition, a hot topic in cancer research, where selective inhibitors are in high demand. Additionally, its fluorinated structure aligns with the growing trend of fluorine-containing drugs, which account for nearly 30% of newly approved pharmaceuticals.

From a synthetic perspective, CAS No. 2167205-34-5 serves as a versatile intermediate in organic synthesis. Its reactivity allows for efficient coupling reactions, such as amide bond formation or cross-coupling, which are pivotal in constructing complex molecules. The compound’s stability under various conditions also makes it suitable for high-throughput screening (HTS) platforms, a technique widely adopted in drug discovery pipelines. Moreover, its trifluoromethyl group is a key feature in agrochemicals, where it often enhances pesticidal activity and environmental persistence.

The rising interest in sustainable chemistry has also put fluorinated compounds like this one in the spotlight. Researchers are investigating greener synthesis routes to minimize waste and energy consumption, addressing the environmental impact of chemical production. Questions such as "How to optimize the synthesis of 1,3-thiazol derivatives?" or "What are the latest applications of trifluoromethyl groups in drug design?" are frequently searched in academic and industrial circles, reflecting the compound’s relevance.

In summary, 1-2-amino-4-(trifluoromethyl)-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-one (CAS No. 2167205-34-5) represents a cutting-edge tool in modern chemistry. Its multifaceted applications—from pharmaceutical development to material science—highlight its importance in advancing scientific innovation. As the demand for tailor-made molecules grows, this compound is poised to play a pivotal role in shaping the future of molecular design.